Cas no 1006490-27-2 (2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid)

2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid structure
1006490-27-2 structure
Product Name:2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid
CAS No:1006490-27-2
MF:C9H11BrN2O2
MW:259.099841356277
CID:5175722
Update Time:2023-08-26

2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-BROMO-3-CYCLOPROPYL-1H-PYRAZOL-1-YL)PROPANOIC ACID
    • BBL041028
    • STL574612
    • 2-(4-bromo-3-cyclopropylpyrazol-1-yl)propanoic acid
    • 1H-Pyrazole-1-acetic acid, 4-bromo-3-cyclopropyl-α-methyl-
    • 2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid
    • Inchi: 1S/C9H11BrN2O2/c1-5(9(13)14)12-4-7(10)8(11-12)6-2-3-6/h4-6H,2-3H2,1H3,(H,13,14)
    • InChI Key: FXWZFYGYINSHLQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C(C(=O)O)C)N=C1C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1
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